Cas no 23761-23-1 (3-oxocyclobutane-1-carboxylic acid)

• Product Name: 3-oxocyclobutane-1-carboxylic acid
• CAS No: 23761-23-1
• MF: C₅H₆O₃
• MW: 114.099341869354
• MDL: MFCD00100900
• CID: 52377
• PubChem ID: 4913358
• Update Time: 2025-11-02

3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxocyclobutanecarboxylic acid
• 3-Oxo-Cyclobutanecarboxylicacid
• 3-Oxocyclobutane-1-carboxylic acid
• 3-Oxocyclobutanecarb
• 3-OXO-CYCLOBUTANECARBUXYLIC ACID
• 1-Carboxy-3-oxocyclobutane
• 3-oxocyclobutane-1,1-dicarboxylic acid
• Cyclobutanecarboxylic acid,3-oxo
• cyclobutanone-3-carboxylic acid
• (3-Oxocyclobutyl)carboxylic acid
• 3-oxo-Cyclobutanecarboxylic acid
• Cyclobutanecarboxylic acid, 3-oxo-
• 3-oxocyclobutane-1-carboxylic acid;3-oxocyclobutane-1-carboxylic acid
• 3-Oxocyclobutanecarboxylicacid
• PubChem14220
• KSC201Q6H
• 3-Oxocylobutanecarboxylic acid
• 3-ketocycl
• 3-ketocyclobutanecarboxylic acid
• 3-oxocyclobutane carboxylic aci
• 3-oxocyclobutane carboxylic acid
• 3-oxo-1-cyclobutane carboxylic acid
• 23761-23-1
• 3-Oxocyclobutanecarboxylic acid, AldrichCPR
• 3-oxo-Cyclobutanecarboxylic acid; 3-oxocyclobutane-1-carboxylic Acid
• SY008366
• CS-D1519
• PS-5042
• BP-11703
• Q-103135
• (3-oxo-cyclobutyl)-carboxylic acid
• 3-oxo-cyclobutane-1-carboxylic acid
• AKOS000117954
• C5H6O3
• SCHEMBL301495
• AM20070608
• 3-Oxo-1-cyclobutanecarboxylic acid
• AC-290
• PB20916
• EN300-27586
• DTXSID20406767
• A4958
• F2124-0041
• O0392
• BCP01232
• IENOFRJPUPTEMI-UHFFFAOYSA-N
• 3-oxo-1 cyclobutane carboxylic acid
• MFCD00100900
• FT-0600287
• STK939717
• BBL011270
• DB-006515
• 3-oxocyclobutane-1-carboxylic acid

• MDL： MFCD00100900
• Inchi： 1S/C5H6O3/c6-4-1-3(2-4)5(7)8/h3H,1-2H2,(H,7,8)
• InChI Key： IENOFRJPUPTEMI-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 114.03200
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: -0.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.431
• Melting Point: 68.0 to 72.0 deg-C
• Boiling Point: 296 ºC
• Flash Point: 147 ºC
• Refractive Index: 1.531
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 54.37000
• LogP: 0.05010

3-oxocyclobutane-1-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-oxocyclobutane-1-carboxylic acid

Comprehensive Guide to 3-Oxocyclobutane-1-carboxylic Acid (CAS No. 23761-23-1): Properties, Applications, and Industry Insights

3-Oxocyclobutane-1-carboxylic acid (CAS No. 23761-23-1) is a specialized organic compound with a unique cyclic ketone-carboxylic acid structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex syntheses. The compound's cyclobutane ring and oxo group make it particularly valuable for designing novel drug candidates and functional materials.

Recent trends in green chemistry and sustainable synthesis have increased demand for efficient routes to produce 3-oxocyclobutane carboxylic acid derivatives. Researchers are exploring catalytic methods to optimize its synthesis while minimizing environmental impact. The compound's structural motif appears in several biologically active molecules, making it a focus area for medicinal chemistry studies targeting inflammation and metabolic disorders.

The physical properties of CAS 23761-23-1 include a molecular weight of 114.1 g/mol and characteristic carbonyl stretching frequencies in IR spectroscopy (1750-1700 cm⁻¹). Its carboxylic acid functionality allows for diverse derivatization, while the 3-oxo group participates in various condensation reactions. These features make it valuable for creating heterocyclic compounds and chiral auxiliaries in asymmetric synthesis.

In material science, 3-oxocyclobutane-1-carboxylic acid serves as a precursor for photoactive polymers and coordination complexes. Its rigid cyclic structure contributes to thermal stability in polymer backbones, addressing current industry needs for high-performance materials. Recent patents highlight its incorporation into OLED materials and organic semiconductors, aligning with the growing electronic materials market.

Analytical characterization of 23761-23-1 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy (showing distinct proton environments at δ 3.0-3.5 ppm). Quality control protocols emphasize monitoring ketone hydration and decarboxylation side products during storage. Proper handling requires anhydrous conditions to preserve the compound's chemical integrity.

The commercial availability of 3-oxocyclobutane carboxylic acid has expanded with the development of continuous flow chemistry production methods. Suppliers now offer various derivative libraries and isotope-labeled versions (e.g., ¹³C-labeled) for metabolic studies. Current research explores its enzyme inhibition potential, particularly against dehydrogenase enzymes relevant to disease pathways.

Regulatory status of CAS 23761-23-1 varies by region, but it generally falls under standard laboratory chemical classifications. Safety data sheets recommend standard organic acid precautions, with particular attention to pH-sensitive applications. The compound's biodegradability profile makes it attractive compared to persistent synthetic intermediates.

Future directions for 3-oxocyclobutane-1-carboxylic acid research include catalytic asymmetric synthesis of its enantiomers and development of multicomponent reactions utilizing its bifunctional nature. The compound's role in proteolysis targeting chimera (PROTAC) design represents an emerging pharmaceutical application. Industry analysts project growing demand in the fine chemicals sector, particularly for custom synthesis services.